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Compound of Interest

Compound Name: Isovanillin-d3

Cat. No.: B134186 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Isovanillin-d3 (3-Hydroxy-4-

methoxy-d3-benzaldehyde), a deuterated analog of the naturally occurring phenolic aldehyde,

isovanillin. This document details its physicochemical properties, biological activities, and

relevant experimental protocols, offering valuable insights for its application in research and

drug development.

Core Data Presentation
The quantitative data for Isovanillin-d3 and its non-deuterated counterpart are summarized in

the tables below for easy comparison.

Table 1: Physicochemical Properties
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Property Isovanillin-d3 Isovanillin

CAS Number 74495-73-1[1] 621-59-0[2]

Molecular Formula C₈H₅D₃O₃[1] C₈H₈O₃[2]

Molecular Weight 155.17 g/mol [1] 152.15 g/mol [2]

Appearance Beige Solid[3] Translucent crystals[2]

Melting Point
Not explicitly stated for

deuterated form
113 to 116 °C[2]

Boiling Point
Not explicitly stated for

deuterated form
179 °C at 15 mmHg[2]

Solubility
DMSO: 30 mg/mL (197.17

mM) (for Isovanillin)
Not explicitly stated

LogP
Not explicitly stated for

deuterated form
1.25[2]

pKa
Not explicitly stated for

deuterated form
9.248[2]

Table 2: Biological Activity Data for Isovanillin

Parameter Value Biological Context

Aldehyde Oxidase Inhibition

(Ki)
0.664 μM

Competitive inhibitor of 2-

hydroxybenzaldehyde

oxidation by aldehyde oxidase.

[4]

IC₅₀ (Ileum Contraction) 356 ± 50 μM

Relaxation of serotonin (5-HT)-

induced contractions in rat

ileum.[5]

Antioxidant Activity (IC₅₀) 30.29 ± 1.86 µg/ml
DPPH radical scavenging

assay.[6]
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Biological Activities and Mechanism of Action
Isovanillin, the non-deuterated form of the title compound, exhibits a range of biological

activities of interest to the scientific community. The deuteration in Isovanillin-d3 makes it a

valuable tool for metabolic and pharmacokinetic studies, as the deuterium substitution can alter

metabolic rates and provide a tracer for analytical methods.[1]

The primary and most studied biological activity of isovanillin is its role as a selective inhibitor of

aldehyde oxidase (AO).[2] Unlike its isomer vanillin, isovanillin is not a substrate for AO.

Instead, it is metabolized to isovanillic acid primarily by aldehyde dehydrogenase (ALDH).[7]

This selective inhibition of AO makes isovanillin and its deuterated analog valuable tools for

studying the role of this enzyme in xenobiotic metabolism and various physiological processes.

Beyond its interaction with AO, isovanillin has demonstrated a spectrum of other

pharmacological effects:

Antifungal and Antimicrobial Properties: Isovanillin has shown activity against various

pathogens.[8]

Anti-inflammatory and Analgesic Effects: Studies have indicated that isovanillin possesses

anti-inflammatory and analgesic properties.[6]

Antioxidant Potential: Isovanillin exhibits free radical scavenging activity.[6]

Neuroprotective Effects: Research suggests that isovanillin may have neuroprotective

qualities.[8]

Anticancer Properties: Emerging studies indicate that isovanillin may induce cell death in

some cancer cell lines.[8]

Experimental Protocols
This section provides detailed methodologies for key experiments relevant to the study of

Isovanillin-d3.

Synthesis of Isovanillin-d3 (Adapted from a related
synthesis)
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While a specific protocol for the direct synthesis of Isovanillin-d3 is not readily available in the

reviewed literature, a plausible route can be adapted from the synthesis of 5-iodoisovanillin

ethers. This method involves the selective alkylation of the 4-hydroxy group of a catechol

precursor. To synthesize Isovanillin-d3, a deuterated methylating agent would be used.

Materials:

Protocatechuic aldehyde (3,4-dihydroxybenzaldehyde)

Deuterated methyl iodide (CD₃I)

1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

N,N-Dimethylformamide (DMF)

Dichloromethane

Hydrochloric acid (6 M)

Magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Procedure:

Protection of the 3-hydroxyl group (if necessary): Depending on the selectivity of the

methylation, a temporary protection of the 3-hydroxyl group of protocatechuic aldehyde may

be required.

Selective Methylation: Dissolve the protocatechuic aldehyde derivative in anhydrous DMF.

Add 1.1 equivalents of DBU to the solution and stir for 30 minutes at room temperature.

Add 1.1 equivalents of deuterated methyl iodide (CD₃I) to the reaction mixture and continue

stirring for another 30 minutes, or until TLC analysis indicates the completion of the reaction.

Work-up: Acidify the reaction mixture to pH 2 with 6 M HCl and extract with dichloromethane

(3 x 50 mL).
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Wash the combined organic extracts with saturated sodium chloride solution (50 mL), dry

over MgSO₄, and concentrate under reduced pressure.

Purification: Purify the crude product by flash chromatography on silica gel using an

appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure

Isovanillin-d3.

Characterization: Confirm the structure and isotopic enrichment of the final product using ¹H

NMR, ¹³C NMR, and mass spectrometry.

Aldehyde Dehydrogenase (ALDH) Metabolism Assay
This spectrophotometric assay measures the activity of ALDH by monitoring the production of

NADH at 340 nm.[4]

Materials:

Isovanillin-d3 solution (substrate)

Purified ALDH enzyme or liver cytosol fraction

NAD⁺ solution

Phosphate buffer (pH 7.4)

Spectrophotometer

Procedure:

Prepare a reaction mixture in a quartz cuvette containing phosphate buffer (pH 7.4), NAD⁺,

and the ALDH enzyme source.

Prepare a substrate blank containing all components except the enzyme.

Initiate the reaction by adding the Isovanillin-d3 substrate to the reaction mixture.

Immediately measure the increase in absorbance at 340 nm over time.
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The rate of NADH formation is proportional to the ALDH activity. The use of Isovanillin-d3
allows for subsequent analysis of the deuterated product (isovanillic acid-d3) by mass

spectrometry to confirm the metabolic pathway.

In Vitro Anti-inflammatory Assay: Protein Denaturation
Inhibition
This assay assesses the anti-inflammatory potential of a compound by measuring its ability to

inhibit the denaturation of egg albumin.

Materials:

Isovanillin-d3 solution (test compound)

Fresh hen's egg albumin

Phosphate buffered saline (PBS, pH 6.4)

Diclofenac sodium (standard drug)

Spectrophotometer

Procedure:

Prepare a reaction mixture containing 0.2 mL of egg albumin, 2.8 mL of PBS, and 2 mL of

varying concentrations of Isovanillin-d3.

A control group is prepared with double-distilled water instead of the test compound.

Incubate the mixtures at 37°C for 15 minutes, followed by heating at 70°C for 5 minutes.

After cooling, measure the absorbance of the solutions at 660 nm.

The percentage inhibition of protein denaturation is calculated using the formula: % Inhibition

= [(Absorbance of control - Absorbance of test sample) / Absorbance of control] x 100

Signaling Pathways and Experimental Workflows

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b134186?utm_src=pdf-body
https://www.benchchem.com/product/b134186?utm_src=pdf-body
https://www.benchchem.com/product/b134186?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagrams, generated using the DOT language, illustrate key pathways and

workflows related to Isovanillin-d3.

Metabolic Pathway of Isovanillin

Isovanillin Aldehyde Dehydrogenase (ALDH)Metabolized by Isovanillic AcidProduces

Click to download full resolution via product page

Caption: Metabolic conversion of Isovanillin to Isovanillic Acid by ALDH.

Experimental Workflow for In Vitro Anti-inflammatory
Assay
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Start

Prepare Reaction Mixture
(Egg Albumin, PBS, Isovanillin-d3)

Incubate at 37°C for 15 min

Heat at 70°C for 5 min

Cool to Room Temperature

Measure Absorbance at 660 nm

Calculate % Inhibition

End
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Caption: Workflow for assessing anti-inflammatory activity.

Proposed Signaling Pathway of Isovanillin's Action
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Caption: Isovanillin's inhibitory effect on AOX and its potential downstream consequences.
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This guide provides a foundational understanding of Isovanillin-d3 for its application in

scientific research and drug development. Further investigation into its specific pharmacokinetic

and pharmacodynamic properties, particularly in comparison to its non-deuterated form, is

warranted to fully elucidate its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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